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Compound of Interest

Compound Name: Verdamicin

CAS No.: 49863-48-1

Cat. No.: B10821054

Get Quote

In-Depth Technical Guide to Verdamicin
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Verdamicin, an

aminoglycoside antibiotic. It covers its chemical properties, mechanism of action, and relevant

experimental protocols, presenting data in a structured format suitable for a professional

audience.

Core Molecular and Chemical Properties
Verdamicin is a broad-spectrum aminoglycoside antibiotic produced by the fermentation of

Micromonospora grisea.[1][2][3][4] Its chemical and physical properties are summarized below.
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Property Value Source

Molecular Formula C₂₀H₃₉N₅O₇ PubChem

Molar Mass 461.56 g/mol Wikipedia

IUPAC Name

(2R,3R,4R,5R)-2-

[(1S,2S,3R,4S,6R)-4,6-

diamino-3-[[(2R,3S)-3-amino-

6-(1-aminoethyl)-3,4-dihydro-

2H-pyran-2-yl]oxy]-2-

hydroxycyclohexyl]oxy-5-

methyl-4-(methylamino)oxane-

3,5-diol

PubChem

CAS Number 49863-48-1 ChemicalBook

Synonyms
Verdamycin, 6'-C-

Methylsisomicin
AntibioticDB

Appearance
Not specified in provided

results
N/A

Mechanism of Action
As a member of the aminoglycoside class, Verdamicin's primary mechanism of action is the

inhibition of bacterial protein synthesis.[5] This is achieved through high-affinity binding to

specific sites on the bacterial ribosome.

Primary Target: 30S Ribosomal Subunit Verdamicin binds to the decoding A-site within helix

44 (h44) of the 16S ribosomal RNA (rRNA) in the 30S subunit.[6][7] This interaction disrupts the

fidelity of protein synthesis by causing misreading of the mRNA codon.[5] The binding stabilizes

the interaction between the mRNA codon and a near-cognate aminoacyl-tRNA, leading to the

incorporation of incorrect amino acids into the growing polypeptide chain. This results in the

production of non-functional or toxic proteins, ultimately leading to bacterial cell death.

Secondary Target: 50S Ribosomal Subunit Aminoglycosides, including likely Verdamicin, also

exhibit a secondary binding site in helix 69 (H69) of the 23S rRNA within the large 50S

ribosomal subunit.[6][8] H69 is a critical component of the intersubunit bridge that connects the
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50S and 30S subunits. Binding at this site interferes with the recycling of the ribosome after a

round of translation is complete, further disrupting the protein synthesis cycle.[6][8]
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Verdamicin's dual-site mechanism of action on the bacterial ribosome.

Antibacterial Spectrum and Potency
Verdamicin exhibits a broad spectrum of activity against both Gram-positive and Gram-

negative bacteria.[1] Its potency has been shown to be comparable or superior to other widely

used aminoglycosides like gentamicin and sisomicin.[3][9]

Organism Type Potency Comparison Note

Gram-positive Bacteria
1.5 to 3 times more active than

gentamicin
[9]

Gram-negative Bacteria
1.5 to 3 times more active than

gentamicin

With the exception of

Pseudomonas species.[9]

Pseudomonas aeruginosa
Activity similar to gentamicin

and sisomicin
[1][9]

Experimental Protocols: Minimum Inhibitory
Concentration (MIC) Determination
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A crucial experiment to quantify the in vitro activity of an antibiotic like Verdamicin is the

determination of its Minimum Inhibitory Concentration (MIC). The MIC is the lowest

concentration of an antimicrobial agent that prevents the visible growth of a microorganism

after overnight incubation.[10][11] The broth microdilution method is a standard protocol.

Broth Microdilution Protocol
Preparation of Antimicrobial Agent: A stock solution of Verdamicin is prepared in an

appropriate solvent and then serially diluted in cation-adjusted Mueller-Hinton Broth (MHB)

to create a range of concentrations.[12] These dilutions are typically performed in a 96-well

microtiter plate.[13]

Inoculum Preparation: The bacterial strain to be tested is cultured in a suitable broth to

achieve a logarithmic growth phase. The culture is then diluted to a standardized

concentration, typically 5 x 10⁵ colony-forming units (CFU)/mL.[11]

Inoculation: Each well of the microtiter plate containing the Verdamicin dilutions is

inoculated with the standardized bacterial suspension.[13] Control wells are included: a

positive control (bacteria with no antibiotic) and a negative control (broth only, no bacteria).

Incubation: The plate is incubated under standard conditions (e.g., 35-37°C for 18-24 hours).

[12][13]

Reading Results: Following incubation, the plate is examined for visible turbidity. The MIC is

recorded as the lowest concentration of Verdamicin in which there is no visible growth.[11]
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Workflow for determining the Minimum Inhibitory Concentration (MIC).

Safety and Toxicology Considerations
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Common to all aminoglycosides, Verdamicin carries a risk of potential adverse effects,

primarily:

Nephrotoxicity: Toxicity to the kidneys.

Ototoxicity: Damage to the inner ear, which can result in hearing loss and vestibular

dysfunction.[5]

The risk of ototoxicity is significantly increased in individuals with certain genetic variations in

the mitochondrial gene MT-RNR1.[14] Therefore, pharmacogenetic testing may be considered

before initiating therapy with aminoglycosides.[15] Monitoring of renal function and hearing is

often recommended during prolonged treatment courses.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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